1-Methoxy-2-(2-nitrovinyl)benzene

• IUPAC Name: 1-methoxy-2-[(E)-2-nitroethenyl]benzene
• InChI: InChI=1S/C9H9NO3/c1-13-9-5-3-2-4-8(9)6-7-10(11)12/h2-7H,1H3/b7-6+
• InChI Key: FVKSRNVYJXQCLK-VOTSOKGWSA-N
• Canonical SMILES: COC1=CC=CC=C1C=C[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC=C1/C=C/[N+](=O)[O-]
• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• CAS No.: 3316-24-3

Description

1-Methoxy-2-(2-nitrovinyl)benzene is a useful research compound. Its molecular formula is C9H9NO3 and its molecular weight is 179.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 170699. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Hyperconjugation Effects in Related Compounds

• The study of hyperconjugation effects in similar compounds, such as 1-methoxy-4-[(phenylselanyl)methyl]benzene, can provide insights into the electronic properties and structural characteristics relevant to 1-Methoxy-2-(2-nitrovinyl)benzene. This research highlights the importance of σ(C-Se)-π hyperconjugation in determining chemical shifts and bond lengths, which are critical parameters in understanding the behavior of similar chemical species (White & Blanc, 2014).

Reactions and Stability of Related Nitro Compounds

• Research on the behavior of related compounds, like 2-(2-nitrovinyl)benzoate ion, under various conditions, provides valuable information on the stability and reactivity of this compound. These studies can reveal insights into the mechanisms and pathways of reactions involving nitrovinyl compounds (Baer & Kienzle, 1965).

Synthesis and Chemical Behavior

• The synthesis and reactivity of compounds like 1-methoxy-2-nitronaphthalene with Grignard reagents to produce binaphthyls demonstrate the potential pathways and reactions that this compound might undergo. Such studies are crucial for understanding the synthesis and applications of similar nitrovinyl compounds (Hattori et al., 2002).

Organomercury Compound Formation

• The formation of organomercury compounds from 1-methoxy-2-nitrobenzene provides a context for understanding how this compound might interact with heavy metals. This research is significant for the synthesis of complex organometallic compounds and their potential applications (Deacon et al., 1984).

Biochemical Applications

• The use of derivatives of 1-methoxy-2-nitrobenzene as chromogenic indicators for NADH and cell viability assays indicates the potential biochemical applications of this compound. These findings are relevant for developing assays and diagnostic tools in biochemistry and molecular biology (Ishiyama et al., 1997).

Anticancer Activity

• The investigation into the anticancer activity of hydroxymethylated derivatives of similar compounds, such as 1-methoxy-4-((E)-2-nitrovinyl)benzene, suggests potential therapeutic applications for this compound. These studies focus on the compounds' ability to inhibit cell proliferation and target microtubules, offering insights into novel cancer treatment strategies (Mohan et al., 2006).

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended.